Cas no 18712-14-6 (3-Methoxy-1,2-benzothiazole 1,1-dioxide)

• Product Name: 3-Methoxy-1,2-benzothiazole 1,1-dioxide
• CAS No: 18712-14-6
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 1068784
• PubChem ID: 568666
• Update Time: 2025-06-08

3-Methoxy-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-1,2-benzisothiazole 1,1-dioxide
• 3-methoxy-1,2-benzothiazole 1,1-dioxide
• Saccharin O-methyl ether
• 1,2-benzisothiazole, 3-methoxy-, 1,1-dioxide
• SMR000171710
• DTXSID90340942
• SR-01000392120-1
• 3-Methoxybenzo[d]isothiazole 1,1-dioxide
• MFCD00486244
• CCG-15256
• HMS1676G03
• STK803224
• 3-Methoxybenzisothiazole-S,S-dioxide
• SR-01000392120
• LGFRHWQFYVQIFJ-UHFFFAOYSA-N
• CS-0150205
• 3-Methoxy-benzo[d]isothiazole 1,1-dioxide
• AKOS000457244
• HMS2532P05
• D83417
• CHEMBL1548189
• 18712-14-6
• 3-Methoxybenzisothiazole-S,S-dioxide; 3-Methoxybenzo[d]isothiazole 1,1-dioxide; Saccharin O-methyl Ether;
• MLS000554007
• 3-Methoxybenzo[d]isothiazole1,1-dioxide
• BS-16169
• SCHEMBL11024449
• 3-Methoxy-1,2-benzothiazole 1,1-dioxide

• MDL： MFCD00486244
• Inchi： 1S/C8H7NO3S/c1-12-8-6-4-2-3-5-7(6)13(10,11)9-8/h2-5H,1H3
• InChI Key： LGFRHWQFYVQIFJ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)OC)(=O)=O

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

3-Methoxy-1,2-benzothiazole 1,1-dioxide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-Methoxy-1,2-benzothiazole 1,1-dioxide

3-Methoxy-1,2-benzisothiazole 1,1-dioxide

The compound with CAS No. 18712-14-6, known as 3-Methoxy-1,2-benzisothiazole 1,1-dioxide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

3-Methoxy-1,2-benzisothiazole 1,1-dioxide is characterized by its benzisothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and an isothiazole moiety. The presence of the methoxy group at the third position of the benzene ring introduces additional electronic effects, influencing the compound's reactivity and biological activity. The dioxide functional group further enhances the molecule's stability and reactivity, making it a versatile building block for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Methoxy-1,2-benzisothiazole 1,1-dioxide. Researchers have explored diverse approaches, including oxidative coupling reactions and enzymatic catalysis, to optimize the production process. These methods not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

The pharmacological properties of 3-Methoxy-1,2-benzisothiazole 1,1-dioxide have been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer treatment.

In terms of industrial applications, 3-Methoxy-1,2-benzisothiazole 1,1-dioxide has found utility in the formulation of advanced materials. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Recent breakthroughs in materials science have demonstrated its potential as a high-performance semiconductor material, paving the way for its integration into next-generation electronic devices.

The synthesis and characterization of 3-Methoxy-1,2-benzisothiazole 1,1-dioxide have been documented in numerous scientific journals. These studies emphasize the importance of understanding the compound's molecular structure and reactivity for its effective utilization in various fields. As research continues to unfold, new insights into its properties and applications are expected to emerge.

In conclusion, 3-Methoxy-1,2-benzisothiazole 1,1-dioxide, with CAS No. 18712-14-6, stands as a testament to the ingenuity of modern chemistry. Its versatile nature and promising applications underscore its significance in both academic research and industrial development. As scientific advancements continue to reshape our understanding of this compound, it is poised to play an increasingly important role in shaping future innovations across multiple disciplines.